2-(2-Fluoro-5-methylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 2-(2-fluoro-5-methylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10FNO/c1-8-4-5-10(13)9(7-8)12-11(15)3-2-6-14-12/h2-7,15H,1H3
• InChI Key: VLPQKZZQUNCLTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C2=C(C=CC=N2)O
• Molecular Formula: C12H10FNO
• DSSTOX Substance ID: DTXSID80682626
• Molecular Weight: 203.21 g/mol
• CAS RN: 1261924-39-3

Description

2-(2-Fluoro-5-methylphenyl)-3-hydroxypyridine (2-FMHP) is a synthetic compound that has a wide range of applications in scientific research and lab experiments. It is a versatile compound with a wide range of biological, biochemical, and physiological effects.

Scientific Research Applications

2-(2-Fluoro-5-methylphenyl)-3-hydroxypyridine, 95% is a versatile compound and has a wide range of applications in scientific research. It has been used to study the inhibition of human cytochrome P450 enzymes, the effects of drug-drug interactions, and the inhibition of the enzyme acetylcholinesterase. It has also been used as a model compound to study the binding of small molecules to proteins, and to study the effects of various compounds on the activity of enzymes.

Mechanism of Action

2-(2-Fluoro-5-methylphenyl)-3-hydroxypyridine, 95% has a wide range of biological, biochemical, and physiological effects. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. In addition, it has been found to bind to proteins and modulate their activity.
Biochemical and Physiological Effects
2-(2-Fluoro-5-methylphenyl)-3-hydroxypyridine, 95% has a wide range of biochemical and physiological effects. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. In addition, it has been found to bind to proteins and modulate their activity. It has also been found to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-(2-Fluoro-5-methylphenyl)-3-hydroxypyridine, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. In addition, it has a wide range of biological, biochemical, and physiological effects, making it a useful tool for studying a variety of biological processes. However, there are some limitations to using 2-(2-Fluoro-5-methylphenyl)-3-hydroxypyridine, 95% in laboratory experiments. It is a relatively new compound, and its effects are not yet fully understood. In addition, it is not a natural compound, so its effects may not be the same as those of natural compounds.

Future Directions

2-(2-Fluoro-5-methylphenyl)-3-hydroxypyridine, 95% has a wide range of potential applications in scientific research and laboratory experiments. In the future, it may be used to study the effects of drug-drug interactions, the inhibition of cytochrome P450 enzymes, and the binding of small molecules to proteins. In addition, it may be used to study the effects of various compounds on the activity of enzymes, and to study the effects of antioxidants and anti-inflammatories on biological processes. Finally, it may be used to develop new drugs and treatments for various diseases.

Synthesis Methods

2-(2-Fluoro-5-methylphenyl)-3-hydroxypyridine, 95% can be synthesized through a two-step process. First, 2-fluoro-5-methylbenzaldehyde is reacted with ethyl acetoacetate in the presence of piperidine to form 2-(2-fluoro-5-methylphenyl)-3-hydroxy-2-pyridinone. This compound is then treated with hydrazine hydrate in ethanol to yield 2-(2-fluoro-5-methylphenyl)-3-hydroxypyridine.